Cas no 1398065-67-2 (n-Pentyl-d11 chloroformate)

• Product Name: n-Pentyl-d11 chloroformate
• CAS No: 1398065-67-2
• MF: C₆H₁₁ClO₂
• MW: 161.67111992836
• CID: 1066442
• Update Time: 2025-06-10

n-Pentyl-d11 chloroformate Chemical and Physical Properties

Names and Identifiers

• n-Pentyl-d11?Chloroformate
• n-Pentyl-d11 chloroformate
• XHRRYUDVWPPWIP-GILSBCIXSA-N

• Inchi： 1S/C6H11ClO2/c1-2-3-4-5-9-6(7)8/h2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2
• InChI Key： XHRRYUDVWPPWIP-GILSBCIXSA-N
• SMILES： C(Cl)(OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Additional information on n-Pentyl-d11 chloroformate

Introduction to n-Pentyl-d11 chloroformate (CAS No. 1398065-67-2)

n-Pentyl-d11 chloroformate, with the chemical identifier CAS No. 1398065-67-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This deuterated derivative of pentyl chloroformate is particularly valued for its applications in synthetic chemistry, drug development, and analytical methodologies. The introduction of deuterium atoms (denoted as "-d11") into the molecular structure not only enhances the compound's stability but also provides a means for isotope labeling, which is increasingly employed in modern research to study metabolic pathways and reaction mechanisms.

The compound n-Pentyl-d11 chloroformate belongs to the class of chloroformates, which are versatile reagents used in organic synthesis. Chloroformates are known for their ability to react with nucleophiles, making them valuable tools for the formation of ester and amide bonds. In the case of n-Pentyl-d11 chloroformate, the presence of deuterium atoms allows researchers to track the incorporation of this label into target molecules, providing insights into reaction kinetics and metabolic processes. This capability is particularly useful in drug discovery, where understanding the fate of a compound within biological systems is crucial.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further highlighted the importance of deuterated compounds like n-Pentyl-d11 chloroformate. These techniques benefit from the high resolution and sensitivity offered by deuterium labeling, enabling researchers to elucidate complex molecular structures and interactions with greater precision. For instance, studies utilizing n-Pentyl-d11 chloroformate have shown promise in characterizing enzyme mechanisms and identifying key intermediates in biochemical pathways. Such findings contribute to a deeper understanding of disease processes and the development of targeted therapies.

The synthesis of n-Pentyl-d11 chloroformate involves careful consideration of reaction conditions to ensure high yield and purity. The introduction of deuterium atoms typically requires specialized methodologies, often involving isotopic exchange reactions or direct deuteration techniques. These processes must be optimized to minimize side reactions and maximize the incorporation of deuterium at desired positions within the molecule. The resulting compound is then purified through techniques such as column chromatography or recrystallization, ensuring that it meets the stringent requirements for research applications.

In pharmaceutical research, n-Pentyl-d11 chloroformate is employed in various contexts, including the synthesis of labeled probes for imaging studies and the development of novel drug candidates. Its stability under a wide range of conditions makes it an ideal candidate for long-term storage and multiple-use scenarios. Additionally, its compatibility with standard synthetic protocols allows for seamless integration into existing research workflows, enhancing efficiency without compromising on quality.

The use of n-Pentyl-d11 chloroformate in analytical chemistry has also been explored extensively. For example, it serves as a precursor for synthesizing labeled biomolecules that can be used in enzyme assays and protein interaction studies. By tracking these labeled compounds, researchers can gain valuable insights into biological processes at a molecular level. This information is critical for developing new therapeutic strategies and improving existing treatments.

As research continues to evolve, the demand for specialized compounds like n-Pentyl-d11 chloroformate is expected to grow. The ability to label molecules with deuterium provides a powerful tool for investigating complex biological systems, and advancements in synthetic chemistry will likely lead to even more innovative applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing the full potential of such compounds.

In conclusion, n-Pentyl-d11 chloroformate (CAS No. 1398065-67-2) represents a significant advancement in chemical research, offering unique capabilities for synthetic and analytical applications. Its role in drug development, metabolic studies, and biomolecular research underscores its importance as a tool for scientific discovery. As methodologies continue to refine, the applications of this compound will undoubtedly expand, contributing to breakthroughs across multiple disciplines.